Teurilene

• CAS RN: 96304-92-6
• Molecular Formula: C30H52O5
• Molecular Weight: 492.7 g/mol
• IUPAC Name: (2S)-2-[(2R,5R)-5-[(2S,5R)-5-[(2S,5S)-5-[(2R)-2-hydroxy-6-methylhept-5-en-2-yl]-2-methyloxolan-2-yl]oxolan-2-yl]-5-methyloxolan-2-yl]-6-methylhept-5-en-2-ol
• InChI: InChI=1S/C30H52O5/c1-21(2)11-9-17-27(5,31)23-15-19-29(7,34-23)25-13-14-26(33-25)30(8)20-16-24(35-30)28(6,32)18-10-12-22(3)4/h11-12,23-26,31-32H,9-10,13-20H2,1-8H3/t23-,24+,25+,26-,27+,28-,29-,30+
• InChI Key: LICDBSWLYVFNPL-DSIUGFRJSA-N
• Isomeric SMILES: CC(=CCC[C@@](C)([C@H]1CC[C@](O1)(C)[C@@H]2CC[C@@H](O2)[C@@]3(CC[C@H](O3)[C@@](C)(CCC=C(C)C)O)C)O)C
• SMILES: CC(=CCCC(C)(C1CCC(O1)(C)C2CCC(O2)C3(CCC(O3)C(C)(CCC=C(C)C)O)C)O)C
• synonyms: teurilene

Description

Teurilene is a natural product found in Laurencia dendroidea, Eurycoma longifolia, and Laurencia obtusa with data available.

Scientific Research Applications

Physical and Electronic Properties

Tellurium (Te), with its trigonal crystal lattice, exhibits multifunctional properties such as being semiconducting, photoconductive, thermoelectric, and piezoelectric. These properties make it suitable for use in electronics, sensors, optoelectronics, and energy devices. Due to its structural anisotropy, tellurium often forms one-dimensional nanostructures, but recent advancements have also focused on two-dimensional tellurene, which has promising potential for device applications (Wu et al., 2018).

Enhanced Photodetection

Tellurium-based materials, particularly tellurium@Selenium roll-to-roll nanotubes, have shown enhanced capabilities in photodetection. These materials not only improve photodetection performance but also enhance stability in various environments, making them promising for high-performance optoelectronic devices (Huang et al., 2019).

Synthesis of Oxasqualenoid Natural Products

Teurilene, a compound containing 2,5-disubstituted tetrahydrofurans, is an important synthetic analogue in medicinal research due to its significant bioactivities. It shows notable cytotoxicity against specific cells and is a key focus in the synthetic approaches to oxasqualenoid natural products (Sheikh, 2014).

Emerging Nanostructures and Their Applications

Teurilene nanostructures have been a subject of extensive research due to their semiconductor properties and potential applications in device fabrication. They have been employed in various fields like batteries, photodetectors, ion detection and removal, energy harvesting, and gas sensing (He et al., 2017).

Tellurium in Biology

Tellurium's role in biological systems is increasingly recognized, with applications ranging from antimicrobial treatments to nanotechnological advances in biosensors, imaging, and targeted drug delivery systems. Teurilene nanoparticles also demonstrate lipid-lowering, antioxidant, and free radical scavenging properties (Zare et al., 2017).

Environmental Impact and Biogeochemistry

The environmental impact and biogeochemistry of tellurium are crucial for understanding its use in industries such as electronics, mining, and the glass industry. Research in this area focuses on the environmental risks associated with its use and the processes that govern its distribution and mobility in surface environments (Missen et al., 2020).

Optical Properties of Teurilene Films

Teurilene films, specifically those made of nanostructured cadmium telluride, have shown promising optical properties useful in various applications including photonics (Nandhakumar et al., 2004).

Cancer Therapy Applications

Teurilene nanoparticles have been explored for their potential in cancer therapy, with studies demonstrating their effectiveness in chemo-photothermal combination therapy against cancer (Huang et al., 2017).

Thermoelectric Applications

Teurilene has been utilized in thermoelectric materials for power generation and cooling. A notable application includes the use of tellurium-based nanowires in thermoelectric thin film devices for energy harvesting (Li et al., 2017).